Cas no 2172102-14-4 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid
• CAS No: 2172102-14-4
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6206768
• PubChem ID: 165824114
• Update Time: 2025-10-22

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid
• EN300-1526006
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]-N-methylacetamido}acetic acid
• 2172102-14-4

• Inchi： 1S/C25H28N2O5/c1-27(14-24(29)30)23(28)13-16-7-6-12-22(16)26-25(31)32-15-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： HWIRVWLYVUIJDX-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCC1CC(N(C)CC(=O)O)=O)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid

Research Briefing on 2172102-14-4 and 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic Acid

In recent years, the compound with CAS number 2172102-14-4 and the product 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in peptide synthesis, drug development, and targeted therapeutics. This briefing aims to provide an overview of the latest research findings related to these compounds, highlighting their synthesis, biological activity, and potential therapeutic uses.

The compound 2172102-14-4 is a key intermediate in the synthesis of complex peptides and peptidomimetics. Recent studies have demonstrated its utility in solid-phase peptide synthesis (SPPS), where it serves as a protecting group for amino acids. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group, a component of the product name, is widely used in SPPS due to its stability under basic conditions and ease of removal under mild acidic conditions. This makes 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid a valuable reagent for the synthesis of biologically active peptides.

Recent advancements in the synthesis of 2172102-14-4 have focused on improving yield and purity while reducing environmental impact. A study published in the Journal of Medicinal Chemistry (2023) reported a novel, green chemistry approach to synthesizing this compound, utilizing catalytic methods that minimize waste and energy consumption. This development is particularly relevant given the increasing emphasis on sustainable practices in pharmaceutical manufacturing.

In terms of biological activity, preliminary studies have indicated that derivatives of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid exhibit promising interactions with specific protein targets. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that these derivatives could modulate the activity of G-protein-coupled receptors (GPCRs), which are critical targets in drug discovery for conditions ranging from cardiovascular diseases to neurological disorders.

Further research has explored the potential of these compounds in targeted drug delivery systems. A 2023 paper in Advanced Drug Delivery Reviews highlighted the use of 2172102-14-4 as a linker in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic agents to monoclonal antibodies. This application could enhance the precision and efficacy of cancer treatments while minimizing off-target effects.

Despite these promising developments, challenges remain in the widespread adoption of these compounds. Issues such as scalability of synthesis, stability under physiological conditions, and potential immunogenicity need to be addressed. Ongoing research is focused on optimizing the chemical properties of 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid to overcome these limitations.

In conclusion, the compounds 2172102-14-4 and 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentyl-N-methylacetamido}acetic acid represent important tools in modern chemical biology and pharmaceutical research. Their applications in peptide synthesis, drug discovery, and targeted therapies underscore their versatility and potential. Continued research and development in this area are expected to yield further innovations, contributing to the advancement of precision medicine and sustainable pharmaceutical practices.